![molecular formula C14H21NO3 B7509429 (4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone](/img/structure/B7509429.png)
(4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone, also known as MPTM, is a chemical compound that has gained attention in the scientific community due to its potential use in research applications. MPTM is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In
Scientific Research Applications
(4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone has been used in various research applications, including as a ligand for the study of nicotinic acetylcholine receptors. It has also been used as a starting material for the synthesis of other compounds, such as MPTP analogs. This compound has been reported to have potential as a therapeutic agent for the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
(4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone has been reported to act as a nicotinic acetylcholine receptor agonist, with a higher affinity for alpha4beta2 receptors. It has also been reported to have an effect on dopamine release, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects, including the modulation of nicotinic acetylcholine receptors and dopamine release. It has also been reported to have neuroprotective effects and may have potential as a therapeutic agent for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using (4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone in lab experiments is its high purity and yield. It has also been reported to have a high affinity for alpha4beta2 nicotinic acetylcholine receptors, which makes it a useful ligand for the study of these receptors. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of (4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone. One direction is the further exploration of its potential therapeutic effects for the treatment of neurodegenerative diseases. Another direction is the development of new analogs of this compound with improved pharmacological properties. Additionally, the study of this compound's mechanism of action and its effects on other neurotransmitter systems may provide further insight into its potential therapeutic applications.
Synthesis Methods
(4-Methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone has been synthesized using various methods, including the reaction of 4-methoxypiperidine with 2,4,5-trimethylfuran-3-carboxylic acid, followed by the addition of thionyl chloride and triethylamine. Another method involves the reaction of 4-methoxypiperidine with 2,4,5-trimethylfuran-3-carbaldehyde, followed by the addition of sodium borohydride. Both methods have been reported to yield this compound in high purity and yield.
Properties
IUPAC Name |
(4-methoxypiperidin-1-yl)-(2,4,5-trimethylfuran-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3/c1-9-10(2)18-11(3)13(9)14(16)15-7-5-12(17-4)6-8-15/h12H,5-8H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVAHPARAZVSISL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC(=C1C(=O)N2CCC(CC2)OC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.